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Abstract
Linalyl formate, a monoterpenoid ester, is a significant contributor to the aroma of various

essential oils and is widely utilized in the fragrance and flavor industries. While its sensory

properties are well-established, its historical discovery and deeper biological roles are less

commonly known. This technical guide provides a comprehensive overview of linalyl formate,

beginning with its historical context in the development of flavor and fragrance chemistry. It

details the compound's physicochemical properties, presents established protocols for its

synthesis and analytical characterization, and explores its interactions with cellular pathways,

particularly in lipid metabolism. This document aims to be a valuable resource for researchers

and professionals in chemistry, pharmacology, and drug development by consolidating key

technical information and elucidating the broader scientific context of this important natural

product.

Introduction and Historical Context
The study of flavor and fragrance compounds, including terpene esters like linalyl formate,

has its roots in the 19th century with the rise of organic chemistry.[1] Early chemists, such as

Otto Wallach, a Nobel laureate in 1910, were instrumental in isolating and classifying terpenes

from essential oils, laying the groundwork for understanding their structural diversity.[2] While
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the exact date and individual credited with the first synthesis of linalyl formate are not clearly

documented in readily available historical records, its preparation falls under the well-

established chemical reaction of esterification. The industrial production and use of such

synthetic flavor and fragrance compounds began to flourish in the early 20th century, driven by

the demand for consistent and readily available alternatives to natural extracts.[1]

Linalyl formate is naturally found in a variety of plants, including lavender (Lavandula),

bergamot, and clary sage.[3] Its characteristic aroma is described as citrusy, floral, and slightly

fruity, making it a valuable component in perfumery and as a flavoring agent in food products.

[4]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of linalyl formate is

essential for its application in various fields. The following tables summarize key quantitative

data for this compound.

Table 1: General and Physical Properties of Linalyl Formate

Property Value Reference(s)

Molecular Formula C₁₁H₁₈O₂ [5]

Molecular Weight 182.26 g/mol [5]

Appearance Colorless to pale yellow liquid [4]

Odor
Citrusy, floral, fruity,

reminiscent of bergamot
[3][4]

Density 0.914 g/mL at 25 °C [3]

Boiling Point 100-103 °C at 10 mm Hg [3]

Flash Point 85.56 °C (186.00 °F) TCC [6]

Refractive Index n20/D 1.455 [3]

Solubility

Insoluble in water; soluble in

alcohols and most non-volatile

oils

[3]
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Table 2: Chemical Identifiers and Safety Data

Identifier/Data Value Reference(s)

CAS Number 115-99-1 [5]

FEMA Number 2642 [4]

EINECS Number 204-120-6 [6]

Oral LD50 (rat) > 5000 mg/kg [4]

Dermal LD50 (rabbit) > 5000 mg/kg [4]

GRAS Status Generally Recognized as Safe [4]

Experimental Protocols
Synthesis of Linalyl Formate via Esterification
The primary method for the synthesis of linalyl formate is the esterification of linalool with

formic acid.[5]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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